Cas no 2138516-01-3 (1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one)

• Product Name: 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one
• CAS No: 2138516-01-3
• MF: C₁₂H₁₉F₃N₂O
• MW: 264.287273645401
• CID: 5892869
• PubChem ID: 165488009
• Update Time: 2025-06-12

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138516-01-3
• EN300-768166
• 1-[4-(aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one
• 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one

• Inchi： 1S/C12H19F3N2O/c13-12(14,15)11(8-16)3-5-17(6-4-11)10(18)7-9-1-2-9/h9H,1-8,16H2
• InChI Key： XBNLJSDUVDLTGN-UHFFFAOYSA-N
• SMILES： FC(C1(CN)CCN(C(CC2CC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 264.14494772g/mol
• Monoisotopic Mass: 264.14494772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one

Comprehensive Overview of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one (CAS No. 2138516-01-3)

1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one (CAS No. 2138516-01-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine core with trifluoromethyl and cyclopropyl groups, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development and enzyme inhibition, aligning with current trends in precision medicine and targeted therapies.

The compound's aminomethyl moiety enhances its binding affinity to biological targets, while the trifluoromethyl group improves metabolic stability—a critical factor in modern drug design. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and industrial databases. Its CAS No. 2138516-01-3 serves as a key identifier for regulatory documentation and patent literature, ensuring traceability in global supply chains.

From a synthetic chemistry perspective, 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one exemplifies advancements in heterocyclic chemistry. The cyclopropyl ketone segment introduces ring strain, which can modulate conformational preferences in receptor interactions. This aligns with growing interest in three-dimensional molecular architectures—a hot topic in AI-driven drug discovery platforms. Computational chemists often search for such scaffolds to optimize ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In agrochemical applications, the compound's trifluoromethyl-piperidine hybrid structure shows promise for developing novel crop protection agents. With increasing global focus on sustainable agriculture, researchers are exploring its potential as a biodegradable pesticide alternative. The CAS No. 2138516-01-3 is frequently cited in patent filings related to green chemistry innovations, reflecting industry shifts toward eco-friendly solutions.

Analytical characterization of 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS). These techniques confirm the presence of distinct functional groups like the aminomethyl (–CH₂NH₂) and trifluoromethyl (–CF₃) units. Such data is crucial for quality control in commercial production, addressing frequent queries about compound purity standards in pharmaceutical manufacturing forums.

The compound's stability under various pH conditions makes it suitable for formulation development. Recent forum discussions highlight its compatibility with lipid-based delivery systems, a trending topic in nanomedicine. Its logP value (a measure of lipophilicity) is often calculated using predictive algorithms, a subject of interest in cheminformatics communities.

In conclusion, 1-[4-(Aminomethyl)-4-(trifluoromethyl)piperidin-1-yl]-2-cyclopropylethan-1-one (CAS No. 2138516-01-3) represents a multifaceted tool for researchers exploring structure-activity relationships (SAR). Its combination of rigid and flexible elements addresses contemporary challenges in small-molecule drug design, while its patent landscape reflects competitive innovation in life sciences. As AI-assisted molecular modeling continues to evolve, this compound's unique features will likely remain a focus of interdisciplinary investigation.